Cas no 1225516-45-9 (N-(2-Methoxyethyl)piperazine-1-carboxamide)

• Product Name: N-(2-Methoxyethyl)piperazine-1-carboxamide
• CAS No: 1225516-45-9
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 6630991
• PubChem ID: 82075314
• Update Time: 2026-03-12

N-(2-Methoxyethyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Piperazine-1-carboxylic acid (2-methoxy-ethyl)-amide
• N-(2-Methoxyethyl)piperazine-1-carboxamide
• 1-Piperazinecarboxamide, N-(2-methoxyethyl)-
• SCHEMBL24851949
• A906715
• 1225516-45-9

• Inchi： 1S/C8H17N3O2/c1-13-7-4-10-8(12)11-5-2-9-3-6-11/h9H,2-7H2,1H3,(H,10,12)
• InChI Key： XAKHABPIFBQNRS-UHFFFAOYSA-N
• SMILES： N1(C(NCCOC)=O)CCNCC1

Computed Properties

• Exact Mass: 187.132076794g/mol
• Monoisotopic Mass: 187.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 387.2±42.0 °C(Predicted)
• pka: 13?+-.0.20(Predicted)

Additional information on N-(2-Methoxyethyl)piperazine-1-carboxamide

Professional Introduction to N-(2-Methoxyethyl)piperazine-1-carboxamide (CAS No: 1225516-45-9)

N-(2-Methoxyethyl)piperazine-1-carboxamide, a compound with the chemical identifier CAS No: 1225516-45-9, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of N-(2-Methoxyethyl)piperazine-1-carboxamide lies in its amide functional group and the presence of a 2-methoxyethyl side chain, which contributes to its distinctive chemical properties and reactivity.

The synthesis and characterization of N-(2-Methoxyethyl)piperazine-1-carboxamide have been subjects of extensive study due to its potential role as an intermediate in the production of more complex pharmacological agents. The compound’s molecular structure allows for modifications at multiple sites, making it a versatile building block for drug design. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods, which are crucial for meeting the demands of industrial applications.

In the realm of medicinal chemistry, N-(2-Methoxyethyl)piperazine-1-carboxamide has been explored for its potential pharmacological effects. Piperazine derivatives are known to interact with various biological targets, including neurotransmitter receptors and enzymes. The amide group in this compound can participate in hydrogen bonding interactions, enhancing its binding affinity to biological macromolecules. This feature makes it particularly valuable for developing drugs that require precise molecular recognition.

Recent research has highlighted the compound’s role in the development of novel therapeutic agents. For instance, studies have demonstrated its potential as a precursor in synthesizing compounds with anti-inflammatory and analgesic properties. The methoxyethyl side chain provides a hydrophobic moiety that can improve membrane permeability, a critical factor for drug bioavailability. Furthermore, the amide functionality can be further modified to introduce additional pharmacophores, expanding the compound’s therapeutic spectrum.

The application of computational methods has also played a pivotal role in understanding the behavior of N-(2-Methoxyethyl)piperazine-1-carboxamide. Molecular modeling techniques have been employed to predict its interaction with biological targets, aiding in the rational design of derivatives with enhanced efficacy and reduced side effects. These computational approaches have complemented experimental studies, providing a more comprehensive understanding of the compound’s mechanism of action.

Another area where N-(2-Methoxyethyl)piperazine-1-carboxamide has shown promise is in the development of neuroactive compounds. Piperazine derivatives are known to modulate neurotransmitter systems, making them attractive candidates for treating neurological disorders. The unique structural features of this compound suggest its potential as an intermediate in synthesizing drugs that target serotonin receptors, dopamine pathways, and other critical neural systems.

The industrial significance of N-(2-Methoxyethyl)piperazine-1-carboxamide cannot be overstated. Its synthesis involves well-established organic reactions that are scalable and cost-effective. This makes it an attractive choice for pharmaceutical companies looking to develop new drugs or improve existing formulations. Additionally, the compound’s stability under various conditions enhances its suitability for industrial applications.

Future research directions may focus on exploring new synthetic pathways and applications for N-(2-Methoxyethyl)piperazine-1-carboxamide. Advances in green chemistry principles could lead to more environmentally friendly synthetic methods, reducing waste and energy consumption. Furthermore, investigating its interactions with other bioactive molecules may uncover novel therapeutic possibilities.

In conclusion, N-(2-Methoxyethyl)piperazine-1-carboxamide (CAS No: 1225516-45-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse biological activities make it a valuable asset in drug design. As research continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.